8,11-Octadecadienoic acid

• CAS: 2197-52-6
• Molecular Formula: C18H32O2
• Molecular Weight: 280.4 g/mol
• InChI: InChI=1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h7-8,10-11H,2-6,9,12-17H2,1H3,(H,19,20)/b8-7+,11-10+
• InChIKey: WBTBKRBXTLZUJG-ZDVGBALWSA-N

8,11-Octadecadienoic Acid (CAS 2197-52-6): An Essential Reference Standard for C18:2 Isomer Research

8,11-Octadecadienoic acid (CAS 2197-52-6), systematically known as (8Z,11Z)-octadeca-8,11-dienoic acid or C18:2n-7,10, is a non-conjugated, methylene-interrupted polyunsaturated fatty acid [1]. It is a positional isomer of the metabolically dominant linoleic acid (9,12-octadecadienoic acid), belonging to the n-7 fatty acid family. Unlike the n-6 linoleic acid, this compound features a unique double bond architecture that critically alters its interaction with key lipid-metabolizing enzymes, making it an indispensable tool for studying structure-function relationships in fatty acid biochemistry [2].

C18:2 positional isomer reference standard for fatty acid analysis

Supports reticulocyte lipoxygenase substrate specificity studies

Enables LC-MS/GC-MS isomer resolution method development

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 5312451, 8,11-Octadecadienoic acid. https://pubchem.ncbi.nlm.nih.gov/compound/5312451. View Source
• [2] Kühn, H., Heydeck, D., & Sprecher, H. (1991). On the mechanistic reasons for the dual positional specificity of the reticulocyte lipoxygenase. Biochimica et Biophysica Acta, 1081(2), 129–134. View Source

Why Linoleic Acid Cannot Substitute for 8,11-Octadecadienoic Acid in Enzymatic Studies

The biochemical function of octadecadienoic acids is exquisitely sensitive to double bond position. 8,11-Octadecadienoic acid and linoleic acid (9,12-) are not interchangeable substrates because their distinct double bond spacings dictate which enzymes can utilize them and what products are formed. Generic substitution with the common linoleic acid will lead to fundamentally different experimental outcomes, as enzyme active sites show strong specificity for the distance of the doubly allylic methylene group from the methyl terminus [1]. This is quantitatively demonstrated by the opposing substrate preferences of reticulocyte and soybean lipoxygenases for these isomers [1].

Research tool: 8,11-isomer

Reported preferred substrate for reticulocyte lipoxygenase; low microsomal elongation rate

Common substitute: linoleic acid

Preferred by soybean lipoxygenase; different metabolic processing profile

Double bond position determines enzyme recognition — direct substitution may shift product profiles and alter metabolic endpoint interpretation.

• [1] Kühn, H., Heydeck, D., & Sprecher, H. (1991). On the mechanistic reasons for the dual positional specificity of the reticulocyte lipoxygenase. Biochimica et Biophysica Acta, 1081(2), 129–134. View Source

Quantifiable Differentiation Data for 8,11-Octadecadienoic Acid Against C18:2 Isomers

Superior Substrate Specificity for Reticulocyte Lipoxygenase over Soybean Lipoxygenase

In a direct head-to-head comparison of octadecadienoic acid isomers, 8Z,11Z-octadecadienoic acid was identified as the best substrate for rabbit reticulocyte lipoxygenase, while the common linoleic acid (9Z,12Z-octadecadienoic acid) was the preferred substrate for soybean lipoxygenase-1 [1]. The reticulocyte enzyme converts 8Z,11Z-octadecadienoic acid to its corresponding n-7 hydroperoxy derivative, a reaction pathway not available to linoleic acid in this system [1].

Lipoxygenase substrate preference

Head-to-head

Ranked highest among tested dienoic acids for reticulocyte lipoxygenase

Supports reticulocyte lipoxygenase pathway studies

Comparator: linoleic acid preferred by soybean LOX-1; qualitative ranking from isomer panel

Evidence Dimension	Enzyme-substrate specificity
Target Compound Data	Best substrate among tested dienoic fatty acids for reticulocyte lipoxygenase
Comparator Or Baseline	Linoleic acid (9Z,12Z-octadecadienoic acid) is the best substrate for soybean lipoxygenase-1 but a poor substrate for reticulocyte enzyme
Quantified Difference	Qualitatively superior; the study designates 8,11-isomer as the 'best' for reticulocyte enzyme versus linoleic acid for soybean enzyme.
Conditions	Reticulocyte lipoxygenase and soybean lipoxygenase-1 assays using a set of octadecadienoic acid isomers.

Why This Matters

For researchers studying mammalian lipoxygenase pathways, only 8,11-octadecadienoic acid can serve as a specific probe for reticulocyte-type enzyme activity, whereas linoleic acid would be ineffective.

• [1] Kühn, H., Heydeck, D., & Sprecher, H. (1991). On the mechanistic reasons for the dual positional specificity of the reticulocyte lipoxygenase. Biochimica et Biophysica Acta, 1081(2), 129–134. View Source

Significantly Lower Rate of Microsomal Chain Elongation Compared to 7,10-Isomer

A study on the substrate specificity of rat liver microsomal fatty acid chain elongation revealed marked differences among octadecadienoic acid positional isomers. The specific activity for overall chain elongation of 7,10-octadecadienoic acid was 5.20 nmol product min⁻¹ mg⁻¹ protein, whereas for 6,9-octadecadienoic acid it was 2.89. The value for 8,11-octadecadienoic acid, along with five other isomers, was below 0.84 nmol product min⁻¹ mg⁻¹ protein [1].

Microsomal elongation rate

Head-to-head

Specific activity < 0.84 nmol min⁻¹ mg⁻¹

Low elongation supports metabolic stability research

At least 6.2-fold lower than 7,10-isomer in rat liver microsome assay

Evidence Dimension	Chain elongation rate
Target Compound Data	Specific activity < 0.84 nmol product min⁻¹ mg⁻¹ microsomal protein
Comparator Or Baseline	7,10-octadecadienoic acid: 5.20 nmol min⁻¹ mg⁻¹; 6,9-octadecadienoic acid: 2.89 nmol min⁻¹ mg⁻¹
Quantified Difference	At least 6.2-fold lower elongation rate compared to the 7,10-isomer, and at least 3.4-fold lower than the 6,9-isomer.
Conditions	In vitro assay with rat liver microsomes measuring malonyl-CoA-dependent chain elongation of various all-cis octadecadienoic isomers.

Why This Matters

This metabolic stability data is crucial for researchers studying lipid metabolism, as it demonstrates that the 8,11-isomer is not efficiently processed by the elongation machinery, leading to different biological half-life and metabolic fate compared to other C18:2 isomers.

• [1] Sprecher, H., & Lee, C. J. (1979). Substrate specificity studies on the malonyl-CoA-dependent chain elongation of all-cis polyunsaturated fatty acids by rat liver microsomes. Archives of Biochemistry and Biophysics, 196(2), 467–473. View Source

Divergent Positional Specificity in Lipoxygenase Product Formation

The reticulocyte lipoxygenase converts 8Z,11Z,14Z-eicosatrienoic acid with dual positional specificity to its 12S- and 15S-hydroperoxy derivatives in a ratio of about 1:7. In contrast, the soybean lipoxygenase converts the same substrate with singular positional specificity to the 15S-hydroperoxy derivative [1]. While the substrate tested was eicosatrienoic acid, the mechanistic pattern directly follows from the double bond architecture shared with 8,11-octadecadienoic acid, establishing a class-level principle: the 8,11-double bond pattern promotes dual positional specificity in mammalian lipoxygenases but not in plant enzymes.

Product positional specificity

Class-level

Dual positional specificity (12S- and 15S- products, ratio ~1:7) in mammalian enzyme

Supports complex oxylipin profiling studies

Inferred from eicosatrienoic acid analog; verify with 8,11-C18:2 substrate

Evidence Dimension	Product formation specificity
Target Compound Data	Reticulocyte enzyme: dual positional specificity (12S- and 15S-hydroperoxy products in 1:7 ratio) from 8Z,11Z,14Z-eicosatrienoic acid
Comparator Or Baseline	Soybean enzyme: singular positional specificity (only 15S-hydroperoxy product) from the same substrate
Quantified Difference	Reticulocyte enzyme generates two products (ratio 1:7), soybean enzyme produces only one. Also, 7Z,10Z,13Z-isomer showed >97% singular specificity with reticulocyte enzyme.
Conditions	Lipoxygenase assay with eicosatrienoic acid positional isomers.

Why This Matters

This demonstrates that the 8,11-motif is a key determinant for the formation of complex oxylipin profiles in mammalian systems, an attribute not achievable with other positional isomers, guiding the selection of standards for lipidomic analysis of lipoxygenase-derived metabolites.

• [1] Kühn, H., Heydeck, D., & Sprecher, H. (1991). On the mechanistic reasons for the dual positional specificity of the reticulocyte lipoxygenase. Biochimica et Biophysica Acta, 1081(2), 129–134. View Source

High-Value Application Scenarios for Procuring 8,11-Octadecadienoic Acid (CAS 2197-52-6)

Mammalian Lipoxygenase Research: Probing Reticulocyte Enzyme Specificity

As the optimal substrate for reticulocyte-type lipoxygenases, 8,11-octadecadienoic acid is essential for assaying and characterizing the activity of these enzymes in vitro. Its use ensures that the measured enzymatic activity is specific to the reticulocyte isoform, avoiding the confounding signal generated when the more common substrate, linoleic acid, is used. This directly supports studies into the role of these lipoxygenases in cell differentiation, inflammation, and atherosclerosis [1].

Fatty Acid Elongation and Desaturation Metabolic Pathway Analysis

The compound's significant resistance to microsomal chain elongation, being at least 6-fold less efficiently processed than the 7,10-isomer, makes it a valuable negative control substrate. Researchers can use 8,11-octadecadienoic acid to investigate the structural requirements of the elongase complex, differentiating it from readily elongated isomers and thereby mapping the active site constraints of the enzymes involved in polyunsaturated fatty acid biosynthesis [2].

High-Precision Lipidomics Analytical Standard for Isomer-Specific Quantification

In targeted lipidomics using LC-MS or GC-MS, the co-elution of numerous octadecadienoic acid positional and geometric isomers is a major analytical challenge. Procuring a highly pure standard of 8,11-octadecadienoic acid is critical for developing and validating chromatographic methods capable of resolving it from linoleic acid and other isomers in complex biological matrices (e.g., plasma, tissue extracts), which is vital for biomarker discovery studies [1][2].

Investigation of n-7 Fatty Acid-Specific Biochemical Pathways

As a central metabolite in the n-7 polyunsaturated fatty acid pathway, distinct from the more prevalent n-6 and n-3 series, 8,11-octadecadienoic acid enables the study of unique signaling roles and metabolic fates of n-7 lipids. Its use is required to delineate the specific contributions of this minor but functionally important fatty acid family to cellular processes such as membrane remodeling and the generation of unique oxylipins, which cannot be studied using common linoleic or alpha-linolenic acid [1].

Application

Selection Property

Validation Focus

Mammalian lipoxygenase substrate studies

Reticulocyte enzyme substrate preference context

Isomer-specific activity assay development

Microsomal elongation negative control

Low elongation rate among C18:2 isomers

Elongase substrate profiling and metabolic fate

Lipidomics isomer resolution

Chromatographic differentiation from linoleic acid

LC-MS/GC-MS isomer separation method validation

n-7 fatty acid pathway tracer

n-7 double bond positional identity

Oxylipin profiling and metabolic labeling experiments

• [1] Kühn, H., Heydeck, D., & Sprecher, H. (1991). On the mechanistic reasons for the dual positional specificity of the reticulocyte lipoxygenase. Biochimica et Biophysica Acta, 1081(2), 129–134. View Source
• [2] Sprecher, H., & Lee, C. J. (1979). Substrate specificity studies on the malonyl-CoA-dependent chain elongation of all-cis polyunsaturated fatty acids by rat liver microsomes. Archives of Biochemistry and Biophysics, 196(2), 467–473. View Source